Cas no 950-04-9 (4-(trifluoroprop-1-yn-1-yl)benzoic acid)

• Product Name: 4-(trifluoroprop-1-yn-1-yl)benzoic acid
• CAS No: 950-04-9
• MF: C₁₀H₅F₃O₂
• MW: 214.140713453293
• CID: 5233169
• PubChem ID: 57804103
• Update Time: 2026-03-08

4-(trifluoroprop-1-yn-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(3,3,3-trifluoro-1-propyn-1-yl)-
• 4-(trifluoroprop-1-yn-1-yl)benzoic acid

• Inchi： 1S/C10H5F3O2/c11-10(12,13)6-5-7-1-3-8(4-2-7)9(14)15/h1-4H,(H,14,15)
• InChI Key： YORPAMBINQPFNF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C#CC(F)(F)F)C=C1

Computed Properties

• Exact Mass: 214.02416388g/mol
• Monoisotopic Mass: 214.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids